Cas no 1862484-59-0 (N-(2-butoxyethyl)thietan-3-amine)

• Product Name: N-(2-butoxyethyl)thietan-3-amine
• CAS No: 1862484-59-0
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5271974
• Update Time: 2026-03-09

N-(2-butoxyethyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-butoxyethyl)thietan-3-amine

• Inchi： 1S/C9H19NOS/c1-2-3-5-11-6-4-10-9-7-12-8-9/h9-10H,2-8H2,1H3
• InChI Key： NPGPWTRMGGDGJU-UHFFFAOYSA-N
• SMILES： S1CC(NCCOCCCC)C1

Additional information on N-(2-butoxyethyl)thietan-3-amine

Comprehensive Overview of N-(2-butoxyethyl)thietan-3-amine (CAS No. 1862484-59-0): Properties, Applications, and Industry Insights

N-(2-butoxyethyl)thietan-3-amine (CAS No. 1862484-59-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a thietane ring with a butoxyethyl side chain, offering versatile reactivity for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials.

The compound's molecular structure (C9H19NOS) features a rare thietan-3-amine core, which contributes to its distinctive chemical behavior. Recent studies highlight its utility in catalysis and polymer modification, aligning with the growing demand for sustainable chemistry solutions. Industry experts note its compatibility with green synthesis protocols, addressing current environmental concerns in chemical manufacturing.

In pharmaceutical contexts, N-(2-butoxyethyl)thietan-3-amine serves as a precursor for bioactive molecules. Its amine functionality allows efficient conjugation with various pharmacophores, making it valuable for drug design projects. The compound's solubility profile (moderate in polar solvents) enhances its practicality in formulation development, a frequent search topic among medicinal chemists.

Analytical characterization of CAS 1862484-59-0 reveals excellent stability under standard storage conditions, with HPLC purity typically exceeding 98%. This reliability makes it suitable for high-throughput screening applications. The compound's spectral data (including NMR and MS profiles) have been extensively documented to support quality control in research settings.

Emerging applications include its use in advanced material science, particularly for modifying surface properties of polymers. The thietane ring undergoes controlled ring-opening reactions, enabling precise material functionalization—a hot topic in nanotechnology forums. Manufacturers emphasize its role in developing smart coatings with tailored adhesion characteristics.

From a commercial perspective, N-(2-butoxyethyl)thietan-3-amine is available through specialty chemical suppliers with strict quality assurance protocols. Current market trends show growing procurement for academic research and industrial R&D, reflecting broader interest in heterocyclic compounds. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous classifications.

Future research directions may explore its biological activity profiles and potential in agrochemical formulations. The compound's structural versatility positions it as a promising candidate for crop protection innovations—a trending subject in agricultural chemistry. Computational studies predict favorable molecular interactions with biological targets, warranting further investigation.

For synthetic chemists, the scalable preparation of CAS 1862484-59-0 has been optimized through recent process chemistry advancements. Patent literature describes efficient routes using cost-effective reagents, addressing industry needs for economical synthesis. These developments align with search trends emphasizing manufacturing optimization in fine chemicals.

In analytical applications, the compound serves as a chromatographic reference for method development. Its well-defined retention behavior assists in HPLC method validation—a common technical challenge discussed in analytical chemistry circles. Researchers appreciate its utility in establishing separation protocols for structurally similar amines.

The environmental profile of N-(2-butoxyethyl)thietan-3-amine is currently under evaluation through OECD guideline studies. Preliminary data suggests favorable biodegradation characteristics, relevant to discussions about sustainable chemicals. This aspect resonates with growing regulatory focus on green chemistry principles across multiple industries.

Technical inquiries frequently address the compound's storage stability and compatibility with common reagents. Available stability data indicates excellent shelf life when stored under inert atmosphere, making it practical for long-term research projects. Such practical considerations rank high in search queries from laboratory professionals.

In conclusion, N-(2-butoxyethyl)thietan-3-amine (CAS 1862484-59-0) represents an intriguing case study in specialty chemical innovation. Its dual utility in life sciences and material engineering reflects the interdisciplinary nature of modern chemical research. As investigation continues, this compound will likely find expanded applications addressing current technological challenges.